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Abstract
Lead(II) hydroxide, Pb(OH)₂, is an inorganic compound that serves as a quintessential

example of amphoterism. While sparingly soluble in water, it readily reacts with both acids and

strong bases, a characteristic that is crucial for understanding the chemistry of lead in various

aqueous environments. This technical guide provides a comprehensive overview of the

amphoteric properties of lead(II) hydroxide, including its fundamental chemical reactions,

relevant equilibrium constants, detailed experimental protocols for its synthesis and

characterization, and visual diagrams of its reaction pathways. This document is intended to be

a resource for professionals in research and development who require a deep, practical

understanding of this compound's behavior.

Introduction to Amphoterism
An amphoteric substance is a molecule or ion that can react as both an acid and a base.[1]

This dual reactivity is a key chemical property of the hydroxides of several metals, including

aluminum, zinc, tin, and lead.[2][3] Lead(II) hydroxide, Pb(OH)₂, demonstrates this property

distinctly. It behaves as a base in the presence of acids by accepting protons and as a Lewis

acid in the presence of strong alkalis by accepting a pair of electrons from hydroxide ions to

form complex ions.[4] Understanding this behavior is critical in fields ranging from

environmental science, for modeling lead's mobility in soils, to materials science and drug

development, where pH-dependent solubility can be exploited.
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Physicochemical and Thermodynamic Data
The fundamental properties of lead(II) hydroxide are summarized below. The quantitative data

have been compiled from various sources and are presented for easy reference and

comparison.

Table 1: Physicochemical Properties of Lead(II)
Hydroxide

Property Value Reference(s)

Chemical Formula Pb(OH)₂ [5]

Molar Mass 241.21 g/mol [5]

Appearance White amorphous powder [6]

Solubility in Water (20°C) 0.0155 g / 100 mL [5]

Decomposition Temperature 145 °C [6]

Table 2: Key Equilibrium Constants (at 25°C)
Equilibrium Constant Value Chemical Equation

Solubility Product Ksp 1.43 x 10⁻²⁰
Pb(OH)₂(s) ⇌

Pb²⁺(aq) + 2OH⁻(aq)

Formation Constant Kf 3.8 x 10¹⁴
Pb²⁺(aq) + 3OH⁻(aq)

⇌ [Pb(OH)₃]⁻(aq)

Note: The reported Ksp for Pb(OH)₂ can vary in literature, with values ranging from 10⁻¹⁵ to

10⁻²⁰.[1][5] The formation of hydroxo-lead complexes is a stepwise process, and other species

such as [Pb(OH)₄]²⁻ also form in highly alkaline conditions.

Core Chemical Reactions
The amphoteric nature of Pb(OH)₂ is defined by its reactions with acids and bases.

Reaction with Acid (Basicity)
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As a typical metal hydroxide, lead(II) hydroxide reacts with acids in a neutralization reaction to

form a lead(II) salt and water. For example, with nitric acid, the insoluble Pb(OH)₂ dissolves to

form soluble lead(II) nitrate.[4][7][8]

Molecular Equation: Pb(OH)₂(s) + 2HNO₃(aq) → Pb(NO₃)₂(aq) + 2H₂O(l)[7][9]

Net Ionic Equation: Pb(OH)₂(s) + 2H⁺(aq) → Pb²⁺(aq) + 2H₂O(l)

Reaction with Base (Acidity)
In the presence of excess strong base, such as sodium hydroxide, lead(II) hydroxide behaves

as a Lewis acid. The hydroxide ions act as ligands, donating electron pairs to the lead(II) ion to

form a soluble complex ion, the tetrahydroxoplumbate(II) ion.[1] This reaction causes the white

precipitate of Pb(OH)₂ to redissolve, forming a colorless solution.

Molecular Equation: Pb(OH)₂(s) + 2NaOH(aq) → Na₂--INVALID-LINK--[1]

Net Ionic Equation: Pb(OH)₂(s) + 2OH⁻(aq) → [Pb(OH)₄]²⁻(aq)

Experimental Protocols
The following sections provide detailed methodologies for the synthesis of lead(II) hydroxide
and a subsequent experiment to demonstrate its amphoteric properties.

Safety Precaution: Lead compounds are toxic and should be handled with appropriate personal

protective equipment (PPE), including gloves and safety glasses, within a fume hood.[6] All

waste must be disposed of according to institutional guidelines for heavy metal waste.

Protocol for Synthesis of Lead(II) Hydroxide
This protocol describes the synthesis of Pb(OH)₂ via direct precipitation.

Objective: To synthesize solid lead(II) hydroxide from a soluble lead(II) salt.

Reagents and Materials:

0.1 M Lead(II) nitrate solution, Pb(NO₃)₂

0.2 M Sodium hydroxide solution, NaOH
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Deionized water

Beakers

Magnetic stirrer and stir bar

Burette or dropping funnel

Buchner funnel and filter paper

Vacuum flask

Methodology:

Place 100 mL of 0.1 M Pb(NO₃)₂ solution into a 250 mL beaker equipped with a magnetic

stir bar.

Begin stirring the lead(II) nitrate solution at a moderate speed.

Slowly add the 0.2 M NaOH solution dropwise from a burette. A white precipitate of

lead(II) hydroxide will form immediately.

Continue adding NaOH until the pH of the solution is between 8 and 10, monitoring with a

pH meter. Avoid adding a large excess of NaOH, as this will cause the precipitate to

redissolve.

Once precipitation is complete, cease stirring and allow the precipitate to settle.

Set up a Buchner funnel for vacuum filtration. Wet the filter paper with deionized water.

Carefully decant the supernatant and then transfer the precipitate to the funnel.

Wash the precipitate with several small portions of cold deionized water to remove any

unreacted ions.

Dry the collected lead(II) hydroxide precipitate in a desiccator or a low-temperature oven

(below 60°C).
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Protocol for Demonstrating Amphoterism
Objective: To qualitatively confirm the amphoteric nature of the synthesized Pb(OH)₂.

Reagents and Materials:

Synthesized lead(II) hydroxide

2 M Nitric acid, HNO₃

6 M Sodium hydroxide, NaOH

Test tubes and test tube rack

Spatula

Methodology:

Place a small amount (approx. 0.1 g) of the synthesized Pb(OH)₂ precipitate into two

separate test tubes.

Acid Test: To the first test tube, add 2 M HNO₃ dropwise while gently agitating the tube.

Observe the dissolution of the white precipitate, resulting in a clear, colorless solution.[7]

Base Test: To the second test tube, add 6 M NaOH dropwise while gently agitating.

Observe the dissolution of the white precipitate as the soluble tetrahydroxoplumbate(II)

complex forms, also resulting in a clear, colorless solution.

Conclusion: The dissolution of lead(II) hydroxide in both a strong acid and a strong base

confirms its amphoteric character.

Visualized Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate the core concepts of

lead(II) hydroxide's amphoterism and the experimental workflow to demonstrate it.
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Caption: Reaction pathways of lead(II) hydroxide in acidic and basic media.

Acid Test Base Test

Start: Pb(NO₃)₂(aq) Solution

Add NaOH(aq) dropwise
to pH 8-10

Observe White Precipitate
Pb(OH)₂(s)

Divide Precipitate
into Two Samples

Add 2M HNO₃

Sample 1

Add 6M NaOH (excess)

Sample 2

Result: Precipitate Dissolves
(Forms Pb²⁺(aq))

Result: Precipitate Dissolves
(Forms [Pb(OH)₄]²⁻(aq))
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Click to download full resolution via product page

Caption: Experimental workflow for demonstrating the amphoterism of Pb(OH)₂.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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